Cas no 1895243-02-3 (1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid
• CAS No: 1895243-02-3
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6127919
• PubChem ID: 117114040
• Update Time: 2025-08-03

1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid
• EN300-1874465
• 1895243-02-3
• 1-(2-{[(tert-butoxy)carbonyl]amino}phenyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C18H25NO4/c1-17(2,3)23-16(22)19-14-10-6-5-9-13(14)18(15(20)21)11-7-4-8-12-18/h5-6,9-10H,4,7-8,11-12H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： FIUKGTPXJNDJQC-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2NC(=O)OC(C)(C)C)CCCCC1)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid

Introduction to 1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid (CAS No. 1895243-02-3)

1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1895243-02-3, represents a sophisticated molecular structure that combines a cyclohexane ring with an amino-substituted phenyl group, further functionalized by a tert-butoxycarbonyl (Boc) protective group. The unique combination of these structural elements imparts distinct chemical properties and biological activities, making it a valuable intermediate in the synthesis of bioactive molecules.

The molecular framework of 1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid consists of a cyclohexane core substituted at the 1-position with a carboxylic acid group, while the 2-position of the phenyl ring is linked to an amino group that is further protected by a Boc moiety. This protection is crucial in pharmaceutical synthesis, as it prevents the amino group from participating in unwanted side reactions during multi-step synthetic pathways. The Boc group can be selectively removed under mild acidic conditions, allowing for controlled access to the free amine functionality when needed.

In recent years, this compound has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it particularly suitable for constructing complex peptidomimetics and heterocyclic scaffolds, which are prevalent in modern drug design. The cyclohexane ring provides steric bulk and conformational flexibility, while the phenyl ring introduces hydrophobic interactions and potential hydrogen bonding capabilities. These attributes are often exploited to enhance binding affinity and selectivity in drug-target interactions.

One of the most compelling applications of 1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid lies in its utility as a building block for small-molecule inhibitors targeting enzyme-catalyzed processes. Enzymes such as kinases and proteases play pivotal roles in numerous biological pathways, and their inhibition is a primary strategy in drug discovery. By incorporating this compound into drug candidates, researchers can fine-tune both the pharmacophoric core and the overall physicochemical properties to achieve optimal pharmacokinetic profiles. For instance, studies have demonstrated its potential use in designing inhibitors of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and have been implicated in various cancers.

The synthesis of 1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include Buchwald-Hartwig coupling reactions for forming the aryl-amine bond, followed by Boc protection under mild conditions to ensure regioselectivity. The final carboxylation at the cyclohexane position can be achieved through various catalytic or stoichiometric approaches, depending on the desired purity and yield. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

Recent research has also explored derivatives of this compound, where modifications to the cyclohexane or phenyl moieties provide new opportunities for therapeutic intervention. For example, introducing fluorine atoms into the phenyl ring can enhance metabolic stability and binding affinity, while varying substituents on the cyclohexane ring can modulate solubility and bioavailability. These modifications underscore the versatility of 1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid as a scaffold for drug discovery efforts.

The compound’s role extends beyond its use as an intermediate; it has also been investigated for its potential chiral applications. The presence of stereogenic centers allows for the synthesis of enantiomerically pure forms, which are critical for many pharmaceuticals due to their distinct biological activities. Chiral resolution techniques such as diastereomeric crystallization or chiral chromatography are employed to isolate these enantiomers with high purity, ensuring that subsequent drug candidates exhibit predictable pharmacological effects.

In conclusion,1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclohexane-1-carboxylic acid (CAS No. 1895243-02-3) represents a sophisticated molecular entity with broad utility in pharmaceutical chemistry. Its structural features enable diverse applications in drug design, from serving as a versatile intermediate to being a precursor for chiral compounds with enhanced therapeutic potential. As research continues to uncover new synthetic strategies and biological targets,this compound is poised to remain at the forefront of medicinal chemistry innovation.